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Compound of Interest |

N-(2,4,6-
Compound Name:
Trimethylphenyl)formamide

CAS No.: 6784-26-5

Cat. No.: B1621694

. J

Executive Summary & Chemical Dossier

N-(2,4,6-Trimethylphenyl)formamide (Synonym: N-Mesitylformamide) is a specialized
organic intermediate often used in the synthesis of N-heterocyclic carbene (NHC) complexes
and pharmaceutical precursors. Unlike common solvents like DMF, this compound is typically a
solid at room temperature.

Effective disposal requires treating this material not just as "organic waste," but as a nitrogen-
containing aromatic amide that must be segregated from strong acids to prevent the generation
of toxic hydrolysis byproducts (e.g., 2,4,6-trimethylaniline).

Chemical Identification
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Parameter Data

CAS Number 6784-26-5

Formula C10H13NO

Physical State Solid (Crystalline powder)
Melting Point 179-183 °C

Soluble in DMSO, Methanol, Chloroform; Poorly

Solubilit
Y soluble in water.[1][2]

) Skin/Eye Irritant, Acute Toxicity (Oral), Potential
Primary Hazards . :
Reprotoxin (Class assumption).

Hazard Assessment & Safety Logic

Before initiating disposal, operators must understand the why behind the safety protocols.

The "Formamide" Risk Factor

While the specific SDS for this derivative primarily lists it as an irritant (H315, H319) and
harmful if swallowed (H302), formamide moieties are structurally alert for reproductive toxicity
(teratogenicity).

o Operational Rule: Apply the Precautionary Principle. Handle all waste streams containing
this compound with the same containment rigor used for known reproductive toxins (e.g.,
double-gloving, fume hood operations).

Chemical Incompatibility (The "Hidden" Hazard)

Amides are generally stable but susceptible to hydrolysis.

e Mechanism: In the presence of strong acids (pH < 2) or strong bases (pH > 12), N-
mesitylformamide hydrolyzes to release 2,4,6-trimethylaniline (mesitylamine) and formic
acid.

e Risk: Mesitylamine is significantly more toxic and volatile than the parent amide.
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o Control:NEVER commingle this waste with acidic waste streams (e.g., acid digest solutions,
nitration wastes).

Personal Protective Equipment (PPE) & Engineering
Controls

Category Requirement Rationale

. _ Prevents inhalation of
) N95 (minimum) or P100 if dust ) ) )
Respiratory ) ed particulates during solid
is generated.

transfer.
Nitrile Gloves (Double layer ) )
Dermal Standard organic barrier.
recommended).
] Prevents ocular injury from
Eye Chemical Splash Goggles.[3]
dust or splash.[4]
] ) Certified Fume Hood (Face Captures dust and potential
Engineering ) ] )
velocity 80-100 fpm). volatile hydrolysis products.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Expired or Excess)

Best for: Old reagent bottles, recrystallization solids.

o Labeling: Affix a hazardous waste label to a wide-mouth polyethylene (HDPE) or glass jar.
o Required Text: "Hazardous Waste - Solid Organic - Toxic/Irritant.”
o Constituents: "N-(2,4,6-Trimethylphenyl)formamide (100%)."

o Transfer: Inside a fume hood, transfer the solid into the waste container. Avoid generating
dust.[4][5][6]

¢ Solvent Wash (Optional): If the original container has residue, rinse once with a minimal
amount of acetone or methanol. Add this rinse to the Liquid Organic Waste stream (see
Scenario B), not the solid bin.
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e Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel as solid
waste).

Scenario B: Disposal of Reaction Mixtures (Mother
Liquors)

Best for: Filtrates containing the compound dissolved in solvents (MeOH, DCM, DMSO).

Compatibility Check (Crucial):

o Test the pH of the waste solution.

o If Acidic (pH < 4): Neutralize carefully with Sodium Bicarbonate (NaHCO3) to pH 6-8
before adding to the waste drum. This prevents hydrolysis in the drum.

Segregation:

o Halogenated Solvent Stream: If dissolved in DCM/Chloroform.

o Non-Halogenated Solvent Stream: If dissolved in Methanol/Acetone/DMSO.

Accumulation: Pour into the appropriate carboy using a funnel.

Documentation: Log the approximate concentration of N-mesitylformamide on the waste
manifest.

Scenario C: Spill Cleanup

 Isolate: Evacuate the immediate area (10 ft radius).
e PPE Up: Don goggles, double gloves, and lab coat.
o Contain:
o Solid Spill: Cover with wet paper towels to prevent dust dispersal, then scoop into a bag.

o Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials like
sawdust.
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o Decontaminate: Wash the surface with soap and water.

Waste Stream Logic Flowchart

The following diagram illustrates the decision-making process for disposing of N-

mesitylformamide, ensuring segregation from incompatible acids.
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Waste Generation:

N-(2,4,6-Trimethylphenyl)formamide
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Figure 1: Decision tree for the segregation and disposal of N-Mesitylformamide waste,
highlighting the critical pH neutralization step to prevent toxic hydrolysis.

Regulatory & Compliance Context

* RCRA Classification (USA): This compound is not explicitly P-listed or U-listed. However, it
must be characterized by the generator.

o Determination: If the waste exhibits toxicity characteristics (based on TCLP) or ignitability
(if in solvent), it falls under D-listed wastes.

o Best Practice: Manage as Non-RCRA Regulated Hazardous Waste (unless mixed with
listed solvents) but incinerate via a licensed facility.

e Disposal Method Code: Incineration (Destruction efficiency >99.99%).

o Drain Disposal:Strictly Prohibited. Introduction of amides into municipal water systems can
interfere with nitrification processes in water treatment plants.

References

» Sigma-Aldrich.Safety Data Sheet: N-(2,4,6-Trimethylphenyl)formamide. (Accessed 2026).

e PubChem.Compound Summary: N-Mesitylformamide (CID 24885684).[2] National Library of
Medicine.

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200.

o European Chemicals Agency (ECHA).Substance Information: Formamide derivatives and
potential reproductive toxicity.

Disclaimer: This guide is intended for use by trained laboratory personnel. Always consult your
institution's Environmental Health & Safety (EHS) officer and the specific Safety Data Sheet
(SDS) before handling hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

o 2.N-(2,4,6-=FF HXKIF)F IR 97% | Sigma-Aldrich [sigmaaldrich.com]
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e 4. fishersci.com [fishersci.com]
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¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal of N-(2,4,6-
Trimethylphenyl)formamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621694#n-2-4-6-trimethylphenyl-formamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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